Cas no 65649-07-2 (2,2'-(1-Methylhexahydropentalene-2,3a(1H)-diyl)diacetic acid)

• Product Name: 2,2'-(1-Methylhexahydropentalene-2,3a(1H)-diyl)diacetic acid
• CAS No: 65649-07-2
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 2794304
• Update Time: 2023-08-07

2,2'-(1-Methylhexahydropentalene-2,3a(1H)-diyl)diacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1-Methylhexahydropentalene-2,3a(1H)-diyl)diacetic acid

• Inchi： 1S/C13H20O4/c1-8-9(5-11(14)15)6-13(7-12(16)17)4-2-3-10(8)13/h8-10H,2-7H2,1H3,(H,14,15)(H,16,17)
• InChI Key： YTYXVRVMMJNCSB-UHFFFAOYSA-N
• SMILES： OC(CC12CCCC1C(C)C(CC(=O)O)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 338
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6